Cas no 2066-10-6 (4-hydroxycholest-4-en-3-one)

• Product Name: 4-hydroxycholest-4-en-3-one
• CAS No: 2066-10-6
• MF: C₂₇H₄₄O₂
• MW: 400.637068748474
• CID: 1395475
• PubChem ID: 12472562
• Update Time: 2025-04-20

4-hydroxycholest-4-en-3-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxycholest-4-en-3-one
• -
• 4-Hydroxycholest-4-en-3-one #
• Cholest-4-en-3-one, 4-hydroxy-
• Cholestan-3-one, 4,5-dedihydro-4-hydroxy-
• 2066-10-6
• WCQLDMUOLPPXFV-OLZFZNDLSA-N

• Inchi： 1S/C27H44O2/c1-17(2)7-6-8-18(3)20-11-12-21-19-9-10-23-25(29)24(28)14-16-27(23,5)22(19)13-15-26(20,21)4/h17-22,29H,6-16H2,1-5H3/t18-,19+,20-,21+,22+,26-,27-/m1/s1
• InChI Key： WCQLDMUOLPPXFV-OLZFZNDLSA-N
• SMILES： OC1C(CC[C@@]2(C)C=1CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21)=O

Computed Properties

• Exact Mass: 400.33432
• Monoisotopic Mass: 400.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives